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Compound of Interest

2,4,5-Trimethylaniline
Compound Name:
hydrochloride

cat. No.: B1235971

CAS Number: 21436-97-5

This technical guide provides an in-depth overview of 2,4,5-Trimethylaniline hydrochloride, a
chemical compound of interest to researchers, scientists, and professionals in drug
development. This document covers its chemical properties, synthesis, toxicological data, and
metabolic pathways.

Chemical and Physical Properties

2,4,5-Trimethylaniline hydrochloride is the hydrochloride salt of 2,4,5-Trimethylaniline (also
known as pseudocumidine).[1][2] The parent compound, 2,4,5-Trimethylaniline, has the CAS
number 137-17-7.[1][3] In solution and in vivo, the hydrochloride salt is expected to exist in a
dissociated state and is considered toxicologically equivalent to the free amine form.[1]

Table 1: Physicochemical Properties
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Property Value Source
2,4,5-Trimethylaniline

Hydrochloride

CAS Number 21436-97-5 [1][4]
Molecular Formula CoH14CIN [4]
Molecular Weight 171.67 g/mol [4]
Melting Point 235°C [1]
Appearance Light Brown Solid [5]

2,4,5-Trimethylaniline (Parent

Compound)

CAS Number 137-17-7 [1][3]
Molecular Formula CoHisN [3]
Molecular Weight 135.21 g/mol [3]
Melting Point 64°C [1]
Boiling Point 234-235°C at 760 mmHg [3]
Appearance Fine gray-white powder or (3]

white crystals

Water Solubility

< 0.1 mg/mL at 23°C

[3]

pKa

5.09

[3]

Table 2: Synonyms[1][3][4][5][6]
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Compound Synonyms

1-Amino-2,4,5-trimethylbenzene hydrochloride,

psi-Cumidine hydrochloride, Pseudocumidine
2,4,5-Trimethylaniline Hydrochloride hydrochloride, 1,2,4-Trimethyl-5-aminobenzene

hydrochloride, Benzenamine, 2,4,5-trimethyl-,

hydrochloride

Pseudocumidine, psi-Cumidine, 1-Amino-2,4,5-
2,4,5-Trimethylaniline trimethylbenzene, 1,2,4-Trimethyl-5-

aminobenzene, 2,4,5-Trimethylbenzenamine

Synthesis and Manufacturing

2,4,5-Trimethylaniline was historically produced as a component of a mixture of aromatic
amines used in the synthesis of the dye Ponceau 3R.[1][7] While specific, detailed industrial
synthesis protocols for 2,4,5-trimethylaniline are not readily available in the provided search
results, a general method for the synthesis of a similar compound, 2,4,6-trimethylaniline,
involves a two-step process:

 Nitration: Selective mononitration of the corresponding trimethylbenzene (mesitylene for the
2,4,6-isomer) using a mixture of sulfuric and nitric acid.

e Reduction: The resulting nitroaromatic compound is then reduced to the aniline derivative,
for example, using iron powder and hydrochloric acid.

The hydrochloride salt is subsequently prepared by treating the free amine with hydrochloric
acid.

Experimental Protocols
Carcinogenicity Bioassay in Rodents

A bioassay to determine the carcinogenicity of 2,4,5-trimethylaniline was conducted by the
National Cancer Institute.[8]

o Test Species: Fischer 344 (F344) rats and B6C3F1 mice.[8]
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o Administration: The test chemical was administered in the feed for 101 weeks.[8]
« Dosage:
o Rats: 200 or 800 ppm.[8]
o Mice: 50 or 100 ppm.[8]
o Control Groups: Matched control groups of 20 untreated animals of each sex were used.[8]

» Endpoint: All surviving animals were euthanized and necropsied at the end of the 101-week
administration period to assess for tumor formation.[8]

The study concluded that 2,4,5-trimethylaniline was carcinogenic for male and female F344
rats and female B6C3F1 mice, inducing various carcinomas.[8]

Safety and Toxicology

2,4,5-Trimethylaniline and its strong acid salts are classified as carcinogenic.[9]

Table 3: GHS Hazard Classifications[4]

Hazard Class Category
Acute Toxicity, Oral 3

Acute Toxicity, Dermal 3

Acute Toxicity, Inhalation 3
Carcinogenicity 1B

Hazardous to the aquatic environment (chronic) 2

Carcinogenicity: Studies have demonstrated that 2,4,5-trimethylaniline induces liver
carcinomas in male and female Fischer 344 rats and female B6C3F1 mice.[1] Increased
incidences of lung tumors were also observed in treated rats of both sexes and female mice.[1]
The International Agency for Research on Cancer (IARC) has noted there is limited evidence
for the carcinogenicity of 2,4,5-trimethylaniline in experimental animals.[10]
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Mutagenicity: 2,4,5-Trimethylaniline has been shown to be mutagenic to Salmonella
typhimurium with metabolic activation.[1][10]

Metabolic Pathway and Mechanism of
Carcinogenicity

The carcinogenic activity of many aromatic amines, including 2,4,5-trimethylaniline, is linked to
their metabolic activation. A key step in this process is the formation of N-hydroxylated
metabolites.[11][12] These reactive intermediates can then form adducts with DNA, leading to
mutations and potentially initiating cancer. The induction of methemoglobinemia in rats by the
related compound 2,4,6-trimethylaniline is an indicator of the formation of such N-hydroxylated
metabolites.[11][12]

Cellular Interactions
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Caption: Metabolic activation pathway of 2,4,5-Trimethylaniline.

Spectral Data

While a comprehensive set of spectra for 2,4,5-trimethylaniline hydrochloride is not
available, data for the parent compound, 2,4,5-trimethylaniline, has been reported.

Table 4: Spectral Data References for 2,4,5-Trimethylaniline
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Technique Database/Source

Mass Spectrometry (EI) NIST WebBook][6]

13C NMR ChemicalBook[13]

Infrared (IR) Spectroscopy PubChem|[3], ChemicalBook[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 2,4,5-Trimethylaniline Hydrochloride].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1235971#2-4-5-trimethylaniline-hydrochloride-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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